N-ethyl-2-(3-fluorophenyl)acetamide

• IUPAC Name: N-ethyl-2-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C10H12FNO/c1-2-12-10(13)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key: PSZMJMPODUEXIE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=CC(=CC=C1)F
• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol

Description

N-ethyl-2-(3-fluorophenyl)acetamide, also known as N-Ethyl-3-Fluoro-2-Phenylacetamide or N-Ethyl-3-Fluoro-2-Benzylacetamide, is a chemical compound with the molecular formula C12H14FNO. It is a white crystalline powder with a melting point of 82-84°C. This compound is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-ethyl-2-(3-fluorophenyl)acetamide is not fully understood. However, it is believed to act on the central nervous system by inhibiting the reuptake of certain neurotransmitters, such as dopamine and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the brain, which can have various physiological effects.
Biochemical and Physiological Effects:
N-ethyl-2-(3-fluorophenyl)acetamide has various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. It has also been shown to have antidepressant and anxiolytic effects, making it a potential candidate for the treatment of mood disorders. Additionally, this compound has been shown to have anticonvulsant and antiepileptic properties, making it a potential candidate for the treatment of seizures.

Advantages and Limitations for Lab Experiments

N-ethyl-2-(3-fluorophenyl)acetamide has various advantages and limitations for lab experiments. One advantage is its high purity and stability, which makes it easy to handle and store. Additionally, it has a relatively low toxicity, which makes it safe to use in lab experiments. However, one limitation is its high cost, which may limit its use in some experiments.

Future Directions

There are various future directions for the research and development of N-ethyl-2-(3-fluorophenyl)acetamide. One direction is the synthesis of new bioactive compounds and pharmaceuticals using this compound as a starting material. Another direction is the development of new materials and catalysts using this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases and disorders.

Synthesis Methods

N-ethyl-2-(3-fluorophenyl)acetamide can be synthesized through a multistep process. The first step involves the reaction of 3-fluoroacetophenone with ethylamine in the presence of a catalyst. This reaction produces N-ethyl-3-fluoroacetophenone, which is then reacted with benzyl bromide to produce N-ethyl-3-fluoro-2-benzylacetamide. Finally, this compound is hydrolyzed to produce N-ethyl-2-(3-fluorophenyl)acetamide.

Scientific Research Applications

N-ethyl-2-(3-fluorophenyl)acetamide has various scientific research applications. It has been used as a starting material for the synthesis of various bioactive compounds. It has also been used as a building block for the synthesis of novel drugs and pharmaceuticals. Additionally, this compound has been used in the development of new materials and catalysts.